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Introduction

Fluorescently-labeled oligonucleotides, including primers and probes, are indispensable tools
in modern molecular biology, diagnostics, and drug development. Their ability to emit light upon
excitation allows for the sensitive and specific detection of nucleic acid sequences. This guide
provides a comprehensive overview of the core principles, types, applications, and
experimental considerations for utilizing these powerful reagents. By covalently attaching
fluorescent dyes (fluorophores) and, in many cases, quencher molecules to oligonucleotides,
researchers can monitor biological processes in real time, quantify nucleic acids with high
precision, and visualize the location of specific sequences within cells and tissues.[1][2][3]

Fundamentals of Fluorescence and Quenching
The Principle of Fluorescence

Fluorescence is a photoluminescent process where a molecule, known as a fluorophore,
absorbs light energy at a specific wavelength (excitation) and subsequently emits light at a
longer, lower-energy wavelength (emission). This phenomenon is best described by the
Jablonski diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. What is fluorescence in situ hybridisation? [ogt.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Fluorescently-Labeled
Primers and Probes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044782#introduction-to-fluorescently-labeled-
primers-and-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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